N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(3-benzylsulfanylpropyl)-1-(dimethylsulfamoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H29N3O3S2/c1-20(2)26(23,24)21-12-9-17(10-13-21)18(22)19-11-6-14-25-15-16-7-4-3-5-8-16/h3-5,7-8,17H,6,9-15H2,1-2H3,(H,19,22)
• InChI Key: ZCOIYYVBULBNAO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C(=O)NCCCSCC2=CC=CC=C2
• Molecular Formula: C18H29N3O3S2
• Molecular Weight: 399.6 g/mol

Description

N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It was initially developed as an anti-helminthic drug, but later it was found to have psychoactive effects. BZP is known to have stimulant properties similar to amphetamines, making it a popular recreational drug. However, in recent years, BZP has gained attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide is not fully understood. However, it is believed that this compound works by increasing the levels of dopamine and serotonin in the brain. This results in increased feelings of pleasure and euphoria, similar to the effects of amphetamines.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It is known to increase heart rate, blood pressure, and body temperature. It also causes the release of adrenaline and noradrenaline, resulting in increased alertness and energy levels. This compound has also been shown to have appetite suppressant properties, making it a potential candidate for weight loss therapies.

Advantages and Limitations for Lab Experiments

The use of N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide in laboratory experiments has several advantages and limitations. One advantage is that this compound is relatively easy to synthesize, making it readily available for research purposes. This compound also has well-defined pharmacological effects, making it a useful tool for studying the effects of stimulants on the brain. However, the use of this compound in laboratory experiments is limited by the fact that it is a controlled substance in many countries. This makes it difficult to obtain and use in research studies.

Future Directions

There are several future directions for the research of N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide. One area of research is the development of this compound-based therapies for the treatment of inflammatory diseases and cancer. Another area of research is the study of the long-term effects of this compound use on the brain and body. Additionally, the development of new synthetic compounds based on the structure of this compound may lead to the discovery of new drugs with therapeutic applications.
Conclusion
In conclusion, this compound is a synthetic compound with potential therapeutic applications. Its synthesis method is relatively straightforward, and it has well-defined pharmacological effects. This compound has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new therapies. However, the use of this compound in laboratory experiments is limited by its controlled substance status. Future research may lead to the discovery of new this compound-based therapies and the development of new synthetic compounds with therapeutic applications.

Synthesis Methods

The synthesis of N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide involves the reaction of piperazine with benzyl chloride and sodium sulfide. The resulting product is then reacted with dimethylamine and sulfur trioxide to obtain this compound. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

N-[3-(benzylthio)propyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been the subject of several scientific studies due to its potential therapeutic applications. Research has shown that this compound has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been shown to have anti-cancer properties, making it a potential candidate for the development of cancer therapies.